Cas no 100280-25-9 (Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-)
100280-25-9 structure
Product Name:Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
CAS No:100280-25-9
MF:C10H11F4NS
MW:253.259655237198
CID:221775
PubChem ID:180818
Update Time:2025-04-19
Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
- 2,5-dimethyl-4-(1,1,2,2-tetrafluoroethylsulfanyl)aniline
- Benzenamine, 2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-?
- 100280-25-9
- 2,5-Dimethyl-4-(1,1,2,2-tetrafluoroethylthio)aniline
- DTXSID80143106
-
- Inchi: 1S/C10H11F4NS/c1-5-4-8(6(2)3-7(5)15)16-10(13,14)9(11)12/h3-4,9H,15H2,1-2H3
- InChI Key: MWEHGBPECJQDAB-UHFFFAOYSA-N
- SMILES: S(C(C(F)F)(F)F)C1C=C(C)C(=CC=1C)N
Computed Properties
- Exact Mass: 253.05493
- Monoisotopic Mass: 253.05483318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
100280-25-9 (Benzenamine,2,5-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent